Cas no 278614-87-2 (7-Piperazin-1-Ylmethyl-Thiazolo3,2-APyrimidin-5-One)

• Product Name: 7-Piperazin-1-Ylmethyl-Thiazolo3,2-APyrimidin-5-One
• CAS No: 278614-87-2
• MF: C₁₁H₁₄N₄OS
• MW: 250.320060253143
• MDL: MFCD08166742
• CID: 4643671
• PubChem ID: 7131503
• Update Time: 2025-05-19

7-Piperazin-1-Ylmethyl-Thiazolo3,2-APyrimidin-5-One Chemical and Physical Properties

Names and Identifiers

• 7-Piperazin-1-ylmethyl-thiazolo[3,2-a]pyrimidin-5-one
• 7-Piperazin-1-Ylmethyl-Thiazolo3,2-APyrimidin-5-One

• MDL： MFCD08166742
• Inchi： 1S/C11H14N4OS/c16-10-7-9(8-14-3-1-12-2-4-14)13-11-15(10)5-6-17-11/h5-7,12H,1-4,8H2
• InChI Key： AJUYJZMIDWFGQL-UHFFFAOYSA-N
• SMILES： C12SC=CN1C(=O)C=C(CN1CCNCC1)N=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 7-Piperazin-1-Ylmethyl-Thiazolo3,2-APyrimidin-5-One

7-Piperazin-1-Ylmethyl-Thiazolo[3,2-a]Pyrimidin-5-One: A Comprehensive Overview

7-Piperazin-1-Ylmethyl-Thiazolo[3,2-a]Pyrimidin-5-One (CAS No. 278614-87-2) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities and potential applications in drug development. The molecule features a piperazine ring attached to a thiazolo[3,2-a]pyrimidine core, making it a unique scaffold for further functionalization and exploration.

The synthesis of 7-Piperazin-1-Ylmethyl-Thiazolo[3,2-a]Pyrimidin-5-One involves a multi-step process that typically begins with the preparation of the thiazolo[3,2-a]pyrimidine core. This is achieved through a combination of condensation reactions and cyclization steps, often utilizing readily available starting materials such as thioamides and aldehydes. The subsequent attachment of the piperazine moiety is accomplished via nucleophilic substitution or coupling reactions, depending on the specific conditions employed. The final product is purified through chromatographic techniques to ensure high purity and structural integrity.

Recent studies have highlighted the potential of Thiazolo[3,2-a]Pyrimidine derivatives as modulators of various cellular pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 7-Piperazin-1-Ylmethyl-Thiazolo[3,2-a]Pyrimidin-5-One exhibits potent inhibitory activity against kinases involved in cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological significance, CAS No. 278614-87-2 has also been explored for its role in enzyme inhibition and receptor modulation. A study conducted at the University of California revealed that this compound can effectively inhibit histone deacetylases (HDACs), which are enzymes associated with gene regulation and epigenetic modifications. This discovery opens new avenues for its application in treating diseases such as cancer and neurodegenerative disorders.

The structural versatility of 7-Piperazin-1-Ylmethyl-Thiazolo[3,2-a]Pyrimidin-5-One allows for further modifications to enhance its bioavailability and efficacy. Researchers are currently investigating the impact of substituent variations on the compound's pharmacokinetic properties. For example, the introduction of hydrophilic groups has been shown to improve solubility and absorption rates, making it more suitable for oral administration.

From a synthetic chemistry perspective, Thiazolo[3,2-a]Pyrimidine derivatives like CAS No. 278614-87-2 represent a valuable platform for exploring novel heterocyclic frameworks. Their ability to engage in multiple hydrogen bonding interactions makes them attractive candidates for targeting protein-protein interactions (PPIs), an area of growing interest in drug discovery.

In conclusion, 7-Piperazin-1-Ylmethyl-Thiazolo[3,2-a]Pyrimidin-5-One (CAS No. 278614-87-2) stands as a prime example of how structural complexity can translate into diverse biological activities. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in both academic and industrial settings. Its potential as a therapeutic agent remains promising, particularly in the realms of oncology and epigenetics.